Cyclohexyl 4-[2-(4-tert-butylphenoxy)acetamido]benzoate

• Molecular Formula: C25H31NO4
• Molecular Weight: 409.5 g/mol
• IUPAC Name: cyclohexyl 4-[[2-(4-tert-butylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C25H31NO4/c1-25(2,3)19-11-15-21(16-12-19)29-17-23(27)26-20-13-9-18(10-14-20)24(28)30-22-7-5-4-6-8-22/h9-16,22H,4-8,17H2,1-3H3,(H,26,27)
• InChI Key: BNCCTFYEFXNVJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)OC3CCCCC3

Description

Cyclohexyl 4-[2-(4-tert-butylphenoxy)acetamido]benzoate is a complex organic compound with the molecular formula C25H31NO4 and a molecular weight of 409.53 g/mol . This compound is known for its unique structure, which includes a cyclohexyl group, a tert-butylphenoxy group, and an acetamido group attached to a benzoate moiety . It is often used in early discovery research due to its rare and unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cyclohexyl 4-[2-(4-tert-butylphenoxy)acetamido]benzoate typically involves multiple steps. One common method starts with the condensation of phenol with epoxy cyclohexane, followed by alkylation on the benzene ring . The reaction conditions often involve the use of catalysts and specific temperature controls to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, likely due to its specialized use in research. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring stringent quality control measures to maintain the compound’s integrity and purity .

Chemical Reactions Analysis

Types of Reactions

Cyclohexyl 4-[2-(4-tert-butylphenoxy)acetamido]benzoate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures, specific solvents, and catalysts to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield carboxylic acids, reduction may produce alcohols, and substitution reactions can result in various substituted derivatives .

Scientific Research Applications

Cyclohexyl 4-[2-(4-tert-butylphenoxy)acetamido]benzoate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: The compound’s unique structure makes it useful in studying biological interactions and pathways.

Industry: While its industrial applications are limited, it can be used in the development of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of Cyclohexyl 4-[2-(4-tert-butylphenoxy)acetamido]benzoate involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain proteins or enzymes, modulating their activity and leading to various biological effects . The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Cyclohexyl 4-[2-(4-tert-butylphenoxy)acetamido]benzoate: (CAS Number: 301307-21-1)

This compound: (CAS Number: 292053-27-1)

Uniqueness

This compound stands out due to its unique combination of functional groups, which confer specific chemical and biological properties. Its structure allows for diverse chemical reactions and interactions, making it a valuable compound in various research fields .